Cas no 4720-67-6 (5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole)

• Product name: 5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
• CAS No: 4720-67-6
• MF: C₂₂H₂₀O₂S₂
• MW: 380.523
• CID: 1517929
• PubChem ID: 199668

5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-[bis(benzylsulfanyl)methyl]-1,3-benzodioxole
• 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole
• NCI60_020828
• ZINC01636934
• Piperonal, dibenzyl mercaptal
• Piperonal-dibenzylmercaptal
• BRN 1328570
• TL8003218
• Piperonal, dibenzylmercaptal
• AC1L57U2
• NSC659160
• LS-117350
• 5-(bis-benzylsulfanyl-methyl)-benzo[1,3]dioxole; NCI60_020828; ZINC01636934; Piperonal, dibenzyl mercaptal; Piperonal-dibenzylmercaptal; BRN 1328570; TL8003218; Piperonal, dibenzylmercaptal; AC1L57U2; NSC659160; LS-117350;
• NSC-659160
• 4720-67-6
• CHEMBL1993132
• DTXSID60197066
• 5-(Bis(benzylthio)methyl)-1,3-benzodioxole

• Inchi： InChI=1S/C22H20O2S2/c1-3-7-17(8-4-1)14-25-22(26-15-18-9-5-2-6-10-18)19-11-12-20-21(13-19)24-16-23-20/h1-13,22H,14-16H2
• InChI Key： KWUQLYZNZIXVAZ-UHFFFAOYSA-N
• SMILES： C1OC2=C(O1)C=C(C=C2)C(SCC3=CC=CC=C3)SCC4=CC=CC=C4

Computed Properties

• Exact Mass: 380.0906
• Monoisotopic Mass: 380.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų
• XLogP3: 6.2

Experimental Properties

• Density: 1.268
• Boiling Point: 513.9°C at 760 mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.666
• PSA: 18.46